3-((1-(2-(ethylthio)benzoyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(2-ethylsulfanylbenzoyl)piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C23H25FN4O2S/c1-2-31-20-10-6-3-7-17(20)22(29)27-13-11-16(12-14-27)15-21-25-26-23(30)28(21)19-9-5-4-8-18(19)24/h3-10,16H,2,11-15H2,1H3,(H,26,30)
• InChI Key: VIXFCHNXBIKVHX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCC(CC2)CC3=NNC(=O)N3C4=CC=CC=C4F
• Molecular Formula: C23H25FN4O2S
• Molecular Weight: 440.5 g/mol

Description

3-((1-(2-(ethylthio)benzoyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H25FN4O2S and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Thiazole and Triazole Derivatives

• Trypanosoma Brucei Inhibition : Novel amide and urea derivatives of thiazol-2-ethylamines, including structures with piperidine and triazole units, have shown inhibitory activity against Trypanosoma brucei, the causative agent of human African trypanosomiasis. These compounds demonstrated selectivity for the parasite over mammalian cells, although in vivo efficacy in mouse models was limited due to poor metabolic stability (Patrick et al., 2016).

• 5-HT2 Antagonist Activity : Bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, including those with piperidine and fluorophenyl groups, have been prepared and evaluated for their 5-HT2 and alpha 1 receptor antagonist activities. Some compounds exhibited potent 5-HT2 antagonist activity, suggesting potential applications in central nervous system disorders (Watanabe et al., 1992).

• Crystal Structure and Intermolecular Interactions : The crystal structure and theoretical analysis of two biologically active derivatives of 1,2,4-triazoles were investigated, revealing the presence of various intermolecular interactions important for molecular packing. Such studies contribute to the understanding of molecular behavior in solid states and can inform drug design strategies (Shukla et al., 2017).